N-(2,4-difluorophenyl)-2-(4-methylphenyl)sulfonylacetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C15H13F2NO3S/c1-10-2-5-12(6-3-10)22(20,21)9-15(19)18-14-7-4-11(16)8-13(14)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: AYFIADGOAMMFDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H13F2NO3S
• Molecular Weight: 325.3 g/mol

Description

N-(2,4-difluorophenyl)-2-(4-methylphenyl)sulfonylacetamide, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain, fever, and inflammation. Diflunisal is a derivative of salicylic acid, which is the active ingredient in aspirin.

Scientific Research Applications

Fuel Cell Applications

• Sulfonated Poly(arylene ether sulfone)s with Fluorenyl Groups : Sulfonated block copolymers containing fluorenyl groups, synthesized using bis(4-fluorophenyl)sulfone, exhibit high proton conductivity and mechanical properties, making them promising for fuel-cell applications (Bae, Miyatake, & Watanabe, 2009).

Antimicrobial Agents

• Synthesis of Heterocyclic Compounds with Sulfamoyl Moiety : Novel heterocyclic compounds incorporating a sulfamoyl moiety have been synthesized for potential use as antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Biocompatibility and Electrophoretic Applications

• Poly(2-oxazoline)s Initiated by Perfluoroalkanesulfoneimides : N-Methyl bis[(nonafluorobutane)sulfonyl]imide-initiated poly(2-oxazolines) with sulfone pendants exhibit properties suitable for electrophoretic deposition and biocompatibility, suggesting use in biomedical applications (Hayashi & Takasu, 2015).

Synthesis of Novel Fluoropolymers

• Fluoropolymers Containing Sulfonyl and Perfluorocyclobutyl Units : Novel sulfonyl-containing fluoropolymers have been synthesized, showing good solubility, thermal stability, and potential for various industrial applications (Huang et al., 2005).

Protecting Groups in Chemical Synthesis

• Tosvinyl and Besvinyl as Protecting Groups : The 2-(4-methylphenylsulfonyl)ethenyl (tosvinyl) group has been used for the protection of NH groups in various compounds, indicating its utility in chemical synthesis (Petit et al., 2014).

Polymeric Materials for Fuel Cells

• Tetra-Sulfonated Poly(arylene ether)s for Methanol Fuel Cells : Tetra-sulfonated poly(arylene ether)s, synthesized from a new tetra-sulfonated difluoride monomer, exhibit suitable proton conductivity and stability, making them viable for direct methanol fuel cell applications (Pang et al., 2013).

Environmental Studies

• Perfluorinated Acids in the Canadian Arctic Biota : Studies have identified long-chain perfluorinated acids in various Arctic biota, highlighting the environmental impact of these compounds (Martin et al., 2004).

Electronic Material Synthesis

• Fluorinated Polyimides from Novel Diamine Monomers : Novel fluorinated polyimides synthesized from 4,4″-bis(aminophenoxy)-3,3″-trifluoromethyl terphenyl exhibit high thermal stability and optical transparency, suggesting applications in electronic materials (Banerjee et al., 2002).